Cas no 672310-11-1 ((9H-Fluoren-9-yl)methyl 3-oxopiperidine-1-carboxylate)

• Product Name: (9H-Fluoren-9-yl)methyl 3-oxopiperidine-1-carboxylate
• CAS No: 672310-11-1
• MF: C₂₀H₁₉NO₃
• MW: 321.369765520096
• MDL: MFCD03001740
• CID: 92977
• PubChem ID: 329762658
• Update Time: 2025-06-08

(9H-Fluoren-9-yl)methyl 3-oxopiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (9H-Fluoren-9-yl)methyl 3-oxopiperidine-1-carboxylate
• 1-Fmoc-3-piperidinone
• 1-Fmoc-3-piperidone
• 1-N-Fmoc-3-piperidone
• N-Fmoc-3-piperidone
• 1-FMOC-3-OXOPIPERIDINE
• N-FMOC-3-PIPERIDINONE
• DTXSID10363794
• N-Fmoc-3-piperidinone, 97%
• A9019
• (9H-fluoren-9-yl)methyl3-oxopiperidine-1-carboxylate
• AS-37428
• 9H-fluoren-9-ylmethyl 3-oxopiperidine-1-carboxylate
• FT-0682192
• 672310-11-1
• 1-CYCLOHEXYL-5-OXO-PYRROLIDINE-3-CARBOXYLICACID
• AB12882
• XBB31011
• AKOS022186192
• CS-0171447
• DB-024630

• MDL： MFCD03001740
• Inchi： 1S/C20H19NO3/c22-14-6-5-11-21(12-14)20(23)24-13-19-17-9-3-1-7-15(17)16-8-2-4-10-18(16)19/h1-4,7-10,19H,5-6,11-13H2
• InChI Key： ZHMRQZFSADRNCI-UHFFFAOYSA-N
• SMILES： O(C(N1CC(CCC1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 321.13600
• Monoisotopic Mass: 321.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.6A^2
• XLogP3: 3.1

Experimental Properties

• Color/Form: Liquid
• Density: 1.255
• Melting Point: 90-96 °C
• Boiling Point: 510.4°C at 760 mmHg
• Flash Point: 262.5°C
• Refractive Index: 1.616
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 46.61000
• LogP: 3.53830

(9H-Fluoren-9-yl)methyl 3-oxopiperidine-1-carboxylate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H400
• Warning Statement： P273
• Hazardous Material transportation number：UN 3077 9 / PGIII
• WGK Germany：3
• Hazard Category Code： 50/53
• Safety Instruction： 60-61
• Hazardous Material Identification：
• HazardClass：9
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on (9H-Fluoren-9-yl)methyl 3-oxopiperidine-1-carboxylate

(9H-Fluoren-9-yl)methyl 3-oxopiperidine-1-carboxylate (CAS No. 672310-11-1)

(9H-Fluoren-9-yl)methyl 3-oxopiperidine-1-carboxylate (CAS No. 672310-11-1) is a versatile compound with significant applications in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, often referred to as Fmoc-3-ketopiperidine, is a key intermediate in the synthesis of various bioactive molecules and pharmaceuticals. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group and a ketopiperidine moiety, makes it an essential building block in the development of novel drugs and materials.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions, making it an ideal choice for the preparation of complex peptides and peptidomimetics. The ketopiperidine moiety, on the other hand, provides a reactive site for further functionalization, enabling the synthesis of a wide range of derivatives with diverse biological activities.

Recent studies have highlighted the potential of (9H-Fluoren-9-yl)methyl 3-oxopiperidine-1-carboxylate in the development of new therapeutic agents. For instance, researchers at the University of California, San Francisco, have reported the use of this compound as a key intermediate in the synthesis of novel inhibitors targeting protein-protein interactions (PPIs). These inhibitors have shown promise in treating various diseases, including cancer and neurodegenerative disorders.

In another study published in the Journal of Medicinal Chemistry, scientists from the National Institutes of Health (NIH) utilized (9H-Fluoren-9-yl)methyl 3-oxopiperidine-1-carboxylate to develop small molecules that selectively modulate G protein-coupled receptors (GPCRs). These molecules have demonstrated potent and selective activity against specific GPCRs, opening new avenues for the treatment of cardiovascular and metabolic diseases.

The versatility of (9H-Fluoren-9-yl)methyl 3-oxopiperidine-1-carboxylate extends beyond medicinal chemistry. In materials science, this compound has been explored for its potential in the development of advanced functional materials. Researchers at MIT have reported the use of this compound as a building block for self-assembling supramolecular structures with unique optical and electronic properties. These materials have applications in areas such as organic electronics and photonics.

The synthesis of (9H-Fluoren-9-yl)methyl 3-oxopiperidine-1-carboxylate typically involves several steps, including the formation of the Fmoc protecting group and the introduction of the ketopiperidine moiety. Recent advancements in synthetic methods have led to more efficient and scalable routes for its production. For example, a one-pot procedure using transition-metal catalysis has been developed to streamline the synthesis process, reducing both cost and environmental impact.

In conclusion, (9H-Fluoren-9-yl)methyl 3-oxopiperidine-1-carboxylate (CAS No. 672310-11-1) is a highly valuable compound with broad applications in organic synthesis, medicinal chemistry, and materials science. Its unique structural features make it an indispensable tool for researchers developing new drugs and advanced materials. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in these fields.